Cas no 2034437-05-1 (2-(3-methoxyphenyl)-1-{3-[(3-methoxypyrazin-2-yl)oxy]piperidin-1-yl}ethan-1-one)

• Product Name: 2-(3-methoxyphenyl)-1-{3-[(3-methoxypyrazin-2-yl)oxy]piperidin-1-yl}ethan-1-one
• CAS No: 2034437-05-1
• MF: C₁₉H₂₃N₃O₄
• MW: 357.403624773026
• CID: 5350437
• Update Time: 2025-07-14

2-(3-methoxyphenyl)-1-{3-[(3-methoxypyrazin-2-yl)oxy]piperidin-1-yl}ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-(3-methoxyphenyl)-1-(3-((3-methoxypyrazin-2-yl)oxy)piperidin-1-yl)ethanone
• 2-(3-methoxyphenyl)-1-[3-(3-methoxypyrazin-2-yl)oxypiperidin-1-yl]ethanone
• 2-(3-methoxyphenyl)-1-{3-[(3-methoxypyrazin-2-yl)oxy]piperidin-1-yl}ethan-1-one

• Inchi： 1S/C19H23N3O4/c1-24-15-6-3-5-14(11-15)12-17(23)22-10-4-7-16(13-22)26-19-18(25-2)20-8-9-21-19/h3,5-6,8-9,11,16H,4,7,10,12-13H2,1-2H3
• InChI Key： WFFOQIKZMSUNLT-UHFFFAOYSA-N
• SMILES： O(C1C(=NC=CN=1)OC)C1CN(C(CC2C=CC=C(C=2)OC)=O)CCC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 451
• XLogP3: 2
• Topological Polar Surface Area: 73.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetamides

Additional information on 2-(3-methoxyphenyl)-1-{3-[(3-methoxypyrazin-2-yl)oxy]piperidin-1-yl}ethan-1-one

Chemical Profile of 2-(3-methoxyphenyl)-1-{3-[(3-methoxypyrazin-2-yl)oxy]piperidin-1-yl}ethan-1-one (CAS No. 2034437-05-1)

2-(3-methoxyphenyl)-1-{3-[(3-methoxypyrazin-2-yl)oxy]piperidin-1-yl}ethan-1-one is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique molecular architecture and potential biological activities. The compound belongs to a class of molecules that integrate multiple pharmacophoric elements, making it a promising candidate for drug discovery and development. Its chemical formula and CAS number, 2034437-05-1, provide a unique identifier that facilitates precise referencing in scientific literature and industrial applications.

The molecular structure of 2-(3-methoxyphenyl)-1-{3-[(3-methoxypyrazin-2-yl)oxy]piperidin-1-yl}ethan-1-one features a benzene ring substituted with a methoxy group at the 3-position, connected to a piperidine moiety through an ethanone bridge. The piperidine ring is further modified with a pyrazine derivative linked via an oxygen atom, creating a multifaceted scaffold that may contribute to its biological interactions. This intricate arrangement of functional groups suggests potential interactions with various biological targets, making it an attractive molecule for medicinal chemists.

In recent years, the development of small molecules with combined mechanisms of action has become a cornerstone in oncology and neurology research. The presence of both aromatic and heterocyclic components in 2-(3-methoxyphenyl)-1-{3-[(3-methoxypyrazin-2-yl)oxy]piperidin-1-yl}ethan-1-one positions it as a candidate for modulating multiple pathways simultaneously. For instance, the pyrazine ring is known to interact with enzymes such as kinases, while the piperidine moiety can influence G-protein coupled receptors (GPCRs). Such dual or multivalent interactions are increasingly recognized as key to achieving higher efficacy and reduced side effects in therapeutic agents.

Recent advancements in computational chemistry have enabled the rapid screening of large libraries of compounds for their potential biological activity. Virtual screening techniques, including molecular docking and pharmacophore modeling, have been instrumental in identifying promising candidates like 2-(3-methoxyphenyl)-1-{3-[(3-methoxypyrazin-2-yl)oxy]piperidin-1-yl}ethan-1-one. These methods allow researchers to predict binding affinities and interactions with target proteins, thereby expediting the drug discovery process. The compound's structural features align well with known pharmacophores associated with therapeutic effects, suggesting its utility in addressing complex diseases.

The synthesis of 2-(3-methoxyphenyl)-1-{3-[(3-methoxypyrazin-2-yl)oxy]piperidin-1-yl}ethan-1-one presents both challenges and opportunities for synthetic chemists. The presence of multiple functional groups necessitates careful planning to ensure regioselectivity and yield optimization. Modern synthetic strategies often employ transition metal catalysis and flow chemistry to enhance efficiency and scalability. Given its complexity, the development of robust synthetic routes is crucial for both academic research and industrial applications.

From a biological perspective, the compound's potential lies in its ability to modulate key signaling pathways involved in diseases such as cancer and neurodegenerative disorders. The methoxy group on the benzene ring may influence metabolic stability, while the pyrazine-piperidine connection could affect receptor binding kinetics. Preclinical studies are essential to elucidate these interactions further. Initial reports suggest that derivatives with similar scaffolds exhibit inhibitory effects on certain kinases, which are relevant in oncology research.

The role of 2-(3-methoxyphenyl)-1-{3-[3-methoxypyrazin-2-yl]ox]piperadine-1-ylethan-1-one] in drug development is further underscored by its compatibility with modern biocatalytic methods. Enzymatic modifications can be employed to introduce additional functional groups or to tailor metabolic properties without compromising structural integrity. This flexibility makes it an adaptable building block for generating novel analogs with enhanced pharmacological profiles.

In conclusion, 2-(3-methoxyphenyl)-1{}>{}>{}>{}>{}>{}>{}>{}>{}>{}>{}>{}>{}>[CAS No. 20344437-05-1] is a structurally sophisticated molecule with significant potential in pharmaceutical research. Its complex architecture, combined with promising preclinical data, positions it as a valuable asset in the quest for novel therapeutic agents. As research progresses, further exploration of its biological activities and synthetic feasibility will undoubtedly expand its utility across various medical disciplines.